Cas no 1705038-77-2 (6-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine)

• Product Name: 6-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine
• CAS No: 1705038-77-2
• MF: C₁₄H₁₃N₃O₂
• MW: 255.271922826767
• CID: 6567451
• PubChem ID: 90585339
• Update Time: 2025-06-26

6-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine
• 5,7-dihydropyrrolo[3,4-d]pyrimidin-6-yl-(4-methoxyphenyl)methanone
• 6-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine
• AKOS024877835
• F6435-1833
• 1705038-77-2
• (4-methoxyphenyl)(5H-pyrrolo[3,4-d]pyrimidin-6(7H)-yl)methanone

• Inchi： 1S/C14H13N3O2/c1-19-12-4-2-10(3-5-12)14(18)17-7-11-6-15-9-16-13(11)8-17/h2-6,9H,7-8H2,1H3
• InChI Key： LNKVMDHXILUWBD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)N1CC2C(=CN=CN=2)C1

Computed Properties

• Exact Mass: 255.100776666g/mol
• Monoisotopic Mass: 255.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.3Ų

Additional information on 6-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine

6-(4-Methoxybenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine: A Comprehensive Overview

The compound with CAS No. 1705038-77-2, known as 6-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyrimidines, which are heterocyclic structures with potential applications in drug discovery and materials science. The long-tail keyword for this compound is "6-(4-methoxybenzoyl)pyrrolopyrimidine", which encapsulates its structural features and functional groups.

The molecular structure of 6-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine is characterized by a fused pyrrole and pyrimidine ring system. The presence of a methoxybenzoyl group at the 6-position introduces electronic and steric effects that can influence its reactivity and biological activity. Recent studies have explored the synthesis of this compound using various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the yield but also enhanced the purity of the compound, making it more suitable for downstream applications.

One of the most promising aspects of 6-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine is its potential as a lead compound in drug discovery. Researchers have investigated its biological activity against various targets, including kinases and proteases. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits moderate inhibitory activity against a panel of cancer-related kinases. This finding underscores its potential as a scaffold for developing anti-cancer agents.

In addition to its pharmacological applications, 6-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine has also been explored for its electronic properties. The conjugated system within the molecule allows for efficient charge transport, making it a candidate for use in organic electronics. Recent research has focused on incorporating this compound into organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Initial results indicate that it could serve as a viable material for next-generation electronic devices.

The synthesis of 6-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine involves a multi-step process that typically begins with the preparation of the pyrrole ring followed by its fusion with the pyrimidine moiety. The introduction of the methoxybenzoyl group is often achieved through nucleophilic aromatic substitution or coupling reactions. Optimization of reaction conditions has been a key focus in recent studies to enhance both efficiency and scalability.

From an environmental perspective, the synthesis and application of 6-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine align with green chemistry principles. Researchers have developed catalytic methods that minimize waste generation and reduce energy consumption during the synthesis process. These eco-friendly approaches not only lower production costs but also contribute to sustainable chemical practices.

In conclusion, 6-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both pharmaceutical and electronic applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.